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Compound of Interest

Compound Name: (-)-Pulegone

Cat. No.: B056846 Get Quote

Introduction (-)-Pulegone (CAS No. 89-82-7) is a naturally occurring monoterpene ketone

found in the essential oils of plants such as pennyroyal (Mentha pulegium) and peppermint

(Mentha piperita).[1][2] While it has applications in perfumery and as a flavoring agent, its use

is highly restricted due to significant health concerns.[2][3] In 2018, the U.S. Food and Drug

Administration (FDA) banned the use of synthetic pulegone as a food additive because of its

carcinogenic properties.[3][4] The International Agency for Research on Cancer (IARC)

classifies pulegone as "Possibly carcinogenic to humans" (Group 2B).[5] This note provides

essential toxicological data and safety protocols for handling pulegone.

Hepatotoxicity and Mechanism of Action The primary toxic effect of pulegone is severe liver

damage (hepatotoxicity).[6][7] This is not caused by pulegone itself, but by its metabolic

activation in the liver. The metabolic process, mediated by cytochrome P450 enzymes,

converts pulegone into more toxic reactive metabolites, notably menthofuran.[6][8]

The key steps in this toxic pathway are:

Metabolic Activation: Cytochrome P450 enzymes in the liver oxidize pulegone.[8]

Formation of Menthofuran: This initial oxidation is a required step for the generation of

menthofuran, which is considered a proximate toxin.[8]

Glutathione Depletion: The reactive metabolites produced during this process deplete the

liver's stores of glutathione, a critical antioxidant that protects cells from damage.[6][7][9]
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Cellular Damage: With glutathione levels depleted, the reactive metabolites bind to liver

proteins, leading to centrilobular necrosis and liver failure.[6]

This mechanism is analogous to acetaminophen (paracetamol) toxicity, where saturation of

detoxification pathways leads to the formation of a harmful reactive metabolite.[6]

Quantitative Toxicological Data
The following tables summarize key quantitative data regarding the toxicity of pulegone and

related compounds.

Table 1: Acute Toxicity Data (LD₅₀)

Compound Species Route
LD₅₀ (mg/kg
bw)

Reference

(R)-(+)-
Pulegone

Rat Oral 470 [10]

(R)-(+)-Pulegone Mouse Intraperitoneal
Causes 9/16

deaths at 400
[10]

(S)-(-)-Pulegone Mouse Intraperitoneal
Causes 4/10

deaths at 600
[10]

Menthofuran Mouse Intraperitoneal
Causes 10/16

deaths at 300
[10]

| Isopulegol | Rat | Oral | 936 |[10] |

Note: LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population.

Table 2: Regulatory and Exposure Limits

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ec.europa.eu/food/fs/sc/scf/out133_en.pdf
https://ec.europa.eu/food/fs/sc/scf/out133_en.pdf
https://inchem.org/documents/jecfa/jecmono/v46je10.htm
https://inchem.org/documents/jecfa/jecmono/v46je10.htm
https://inchem.org/documents/jecfa/jecmono/v46je10.htm
https://inchem.org/documents/jecfa/jecmono/v46je10.htm
https://inchem.org/documents/jecfa/jecmono/v46je10.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization /
Region

Regulation / Limit Value Reference

U.S. FDA
Status as Food
Additive

Banned (synthetic) [3][4]

IARC
Carcinogenicity

Classification

Group 2B (Possibly

carcinogenic)
[5]

Australia (SUSMP) Poisons Standard Schedule 6 ('Poison') [5]

| Council of Europe (CEFS) | Tolerable Daily Intake (TDI) | 100 µg/kg bw |[6] |

Protocol: Safe Handling and Emergency Procedures
Given the hazardous nature of pulegone, strict adherence to safety protocols is mandatory.

1. Personal Protective Equipment (PPE)

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A standard lab coat is required.

Respiratory Protection: Handle only in a well-ventilated area or a certified chemical fume

hood. Avoid breathing vapors.[11]

2. Handling and Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from sources

of ignition.

Use the smallest possible quantities for experiments.

Avoid contact with skin, eyes, and clothing.

3. Emergency Procedures
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If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a

poison control center or physician.[11] Pulegone is harmful if swallowed.[11]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[11]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a physician if irritation persists.[11]

Eye Contact: Flush eyes with water as a precaution for at least 15 minutes. Remove contact

lenses if present and easy to do. Seek medical attention.[11]

4. Waste Disposal

Dispose of pulegone and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not allow the product to enter

drains.[11]

Visualizations
The following diagrams illustrate the metabolic pathway leading to pulegone toxicity and a

standard workflow for its safe handling.
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Caption: Metabolic activation pathway of (-)-Pulegone leading to hepatotoxicity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/89-82-7-354.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/89-82-7-354.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/89-82-7-354.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/89-82-7-354.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/89-82-7-354.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/89-82-7-354.pdf
https://www.benchchem.com/product/b056846?utm_src=pdf-body-img
https://www.benchchem.com/product/b056846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Handling Pulegone

Risk Assessment
(Review MSDS)

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical
Fume Hood

Perform Experiment
(Use minimal quantity)

Decontaminate
Work Area & Glassware

Dispose of Waste
(Hazardous Waste Stream)

End

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of (-)-Pulegone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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